Cas no 89242-40-0 (3-Isoquinolinecarboxylic acid, 1-(4-chlorophenyl)-)

• Product Name: 3-Isoquinolinecarboxylic acid, 1-(4-chlorophenyl)-
• CAS No: 89242-40-0
• MF: C₁₆H₁₀ClNO₂
• MW: 283.709103107452
• CID: 607103
• PubChem ID: 13272396
• Update Time: 2025-04-19

3-Isoquinolinecarboxylic acid, 1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)isoquinoline-3-carboxylic acid
• WUAIAFGRLRKGIH-UHFFFAOYSA-N
• DTXSID90533736
• 89242-40-0
• 1-(4-chloro phenyl) isoquinoline 3-carboxylic acid
• SCHEMBL10995427

• Inchi： 1S/C16H10ClNO2/c17-12-7-5-10(6-8-12)15-13-4-2-1-3-11(13)9-14(18-15)16(19)20/h1-9H,(H,19,20)
• InChI Key： WUAIAFGRLRKGIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2C=CC=CC=2C=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 283.0400063g/mol
• Monoisotopic Mass: 283.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2Ų